4-chloro-N-(4-chlorobenzyl)-2-nitrobenzamide

• IUPAC Name: 4-chloro-N-[(4-chlorophenyl)methyl]-2-nitrobenzamide
• InChI: InChI=1S/C14H10Cl2N2O3/c15-10-3-1-9(2-4-10)8-17-14(19)12-6-5-11(16)7-13(12)18(20)21/h1-7H,8H2,(H,17,19)
• InChI Key: HHNJIJRSCSHDNA-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1CNC(=O)C2=C(C=C(C=C2)Cl)[N+](=O)[O-])Cl
• Molecular Formula: C14H10Cl2N2O3
• Molecular Weight: 325.1 g/mol

Description

4-chloro-N-(4-chlorobenzyl)-2-nitrobenzamide is an organic compound that belongs to the class of benzamides It is characterized by the presence of two chlorine atoms and a nitro group attached to a benzamide structure

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-chloro-N-(4-chlorobenzyl)-2-nitrobenzamide typically involves the reaction of 4-chlorobenzyl chloride with 2-nitrobenzamide under specific conditions. The reaction is usually carried out in the presence of a base such as sodium hydroxide or potassium carbonate to facilitate the nucleophilic substitution reaction. The reaction mixture is often heated to promote the formation of the desired product.

Industrial Production Methods

In an industrial setting, the production of 4-chloro-N-(4-chlorobenzyl)-2-nitrobenzamide may involve the use of continuous flow reactors to ensure consistent product quality and yield. The use of catalysts such as palladium or cobalt complexes can enhance the reaction efficiency and reduce the reaction time. Additionally, the reaction conditions are optimized to minimize the formation of by-products and maximize the yield of the target compound.

Chemical Reactions Analysis

Types of Reactions

4-chloro-N-(4-chlorobenzyl)-2-nitrobenzamide can undergo various chemical reactions, including:

Reduction: The nitro group can be reduced to an amino group using reducing agents such as hydrogen gas in the presence of a palladium catalyst or sodium borohydride.

Substitution: The chlorine atoms can be substituted with other nucleophiles such as amines or thiols under appropriate conditions.

Oxidation: The compound can undergo oxidation reactions, although these are less common compared to reduction and substitution reactions.

Common Reagents and Conditions

Reduction: Hydrogen gas with palladium catalyst, sodium borohydride.

Substitution: Amines, thiols, bases like sodium hydroxide or potassium carbonate.

Oxidation: Strong oxidizing agents such as potassium permanganate or chromium trioxide.

Major Products Formed

Reduction: Formation of 4-chloro-N-(4-chlorobenzyl)-2-aminobenzamide.

Substitution: Formation of various substituted benzamides depending on the nucleophile used.

Oxidation: Formation of oxidized derivatives, though specific products depend on the reaction conditions.

Scientific Research Applications

4-chloro-N-(4-chlorobenzyl)-2-nitrobenzamide has several applications in scientific research:

Chemistry: Used as an intermediate in the synthesis of more complex organic molecules.

Biology: Studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Investigated for its potential use in drug development, particularly in the design of new therapeutic agents.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 4-chloro-N-(4-chlorobenzyl)-2-nitrobenzamide involves its interaction with specific molecular targets. The nitro group can undergo bioreduction to form reactive intermediates that can interact with cellular components, leading to various biological effects. The chlorine atoms may also play a role in modulating the compound’s reactivity and interaction with biological targets.

Comparison with Similar Compounds

Similar Compounds

• 4-chlorobenzyl chloride
• 4-chlorobenzamide
• 2-nitrobenzamide
• 4-chloro-N-(4-chlorobenzyl)benzamide

Uniqueness

4-chloro-N-(4-chlorobenzyl)-2-nitrobenzamide is unique due to the presence of both nitro and chlorine substituents, which confer distinct chemical and biological properties